Cas no 2228708-78-7 (tert-butyl 3-(4-hydroxypentyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-(4-hydroxypentyl)piperidine-1-carboxylate
• CAS No: 2228708-78-7
• MF: C₁₅H₂₉NO₃
• MW: 271.395664930344
• CID: 6188727
• PubChem ID: 165756575
• Update Time: 2025-10-29

tert-butyl 3-(4-hydroxypentyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(4-hydroxypentyl)piperidine-1-carboxylate
• 2228708-78-7
• EN300-1894549

• Inchi： 1S/C15H29NO3/c1-12(17)7-5-8-13-9-6-10-16(11-13)14(18)19-15(2,3)4/h12-13,17H,5-11H2,1-4H3
• InChI Key： KUGVETZLBAIQBV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(CCCC(C)O)C1)=O

Computed Properties

• Exact Mass: 271.21474379g/mol
• Monoisotopic Mass: 271.21474379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl 3-(4-hydroxypentyl)piperidine-1-carboxylate

tert-butyl 3-(4-hydroxypentyl)piperidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 3-(4-hydroxypentyl)piperidine-1-carboxylate, with the CAS number 2228708-78-7, is a notable organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with a tert-butyl group and a hydroxypentyl chain. The molecule's complexity and functional groups make it a valuable subject for both theoretical and applied research.

Recent studies have highlighted the potential of tert-butyl 3-(4-hydroxypentyl)piperidine-1-carboxylate in drug development, particularly in the design of bioactive molecules. Researchers have explored its role as a precursor in the synthesis of various bioactive compounds, leveraging its structural versatility. For instance, the hydroxypentyl chain introduces hydrophilic properties, while the tert-butyl group enhances lipophilicity, creating a balance that is often desirable in drug candidates.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and ring-opening reactions. The piperidine ring serves as a key structural element, providing rigidity and stability to the molecule. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving yield rates. These developments underscore the importance of continuous innovation in synthetic chemistry.

In terms of biological activity, tert-butyl 3-(4-hydroxypentyl)piperidine-1-carboxylate has shown promise in various assays. For example, studies have demonstrated its ability to modulate ion channels, which are critical targets in the treatment of neurological disorders. Additionally, its interaction with G-protein coupled receptors (GPCRs) has been investigated, revealing potential applications in the development of therapies for cardiovascular diseases.

The structural features of this compound also make it an interesting candidate for polymer chemistry. The piperidine moiety can act as a building block for constructing advanced materials with tailored properties. Recent research has focused on incorporating this compound into polymeric networks to enhance mechanical strength and thermal stability. Such applications highlight the interdisciplinary nature of modern chemical research.

From an environmental perspective, the biodegradability and toxicity of tert-butyl 3-(4-hydroxypentyl)piperidine-1-carboxylate have been assessed to ensure its safe use in industrial and medical settings. Studies indicate that under specific conditions, the compound undergoes rapid degradation, minimizing its ecological footprint. These findings are crucial for regulatory compliance and sustainable chemical practices.

In conclusion, tert-butyl 3-(4-hydroxypentyl)piperidine-1-carboxylate stands as a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and biological studies, positions it as a valuable tool for future research and development. As scientific understanding continues to evolve, this compound is likely to play an increasingly important role in both academic and industrial settings.